3-[(2-hydroxyethyl)thio]-1-(4-phenoxyphenyl)-2,5-pyrrolidinedione

• IUPAC Name: 3-(2-hydroxyethylsulfanyl)-1-(4-phenoxyphenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C18H17NO4S/c20-10-11-24-16-12-17(21)19(18(16)22)13-6-8-15(9-7-13)23-14-4-2-1-3-5-14/h1-9,16,20H,10-12H2
• InChI Key: NMXOWZWKWYAIRA-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)N(C1=O)C2=CC=C(C=C2)OC3=CC=CC=C3)SCCO
• Molecular Formula: C18H17NO4S
• Molecular Weight: 343.4 g/mol

Description

3-[(2-hydroxyethyl)thio]-1-(4-phenoxyphenyl)-2,5-pyrrolidinedione is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a pyrrolidinedione derivative that has been shown to have various biochemical and physiological effects, making it an interesting candidate for further investigation.

Mechanism of Action

The mechanism of action of 3-[(2-hydroxyethyl)thio]-1-(4-phenoxyphenyl)-2,5-pyrrolidinedione is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. This compound has been shown to inhibit the activity of certain enzymes and proteins that are involved in disease progression, making it a promising therapeutic agent.
Biochemical and Physiological Effects:
Studies have shown that 3-[(2-hydroxyethyl)thio]-1-(4-phenoxyphenyl)-2,5-pyrrolidinedione has various biochemical and physiological effects. This compound has been shown to have antioxidant properties, which may help to protect cells from damage caused by oxidative stress. Additionally, it has been shown to have anti-inflammatory properties, which may help to reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[(2-hydroxyethyl)thio]-1-(4-phenoxyphenyl)-2,5-pyrrolidinedione in lab experiments is its potential therapeutic applications. This compound has been shown to have potential as a therapeutic agent for various diseases, making it an interesting candidate for further investigation. However, one limitation of using this compound in lab experiments is its limited solubility, which may make it difficult to work with in certain experimental setups.

Future Directions

There are several future directions for research on 3-[(2-hydroxyethyl)thio]-1-(4-phenoxyphenyl)-2,5-pyrrolidinedione. One area of interest is its potential as a therapeutic agent for cancer and neurodegenerative disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential effects on various signaling pathways in the body. Finally, more research is needed to determine the optimal dosing and delivery methods for this compound in order to maximize its therapeutic potential.

Scientific Research Applications

One of the primary applications of 3-[(2-hydroxyethyl)thio]-1-(4-phenoxyphenyl)-2,5-pyrrolidinedione is in scientific research. This compound has been shown to have potential as a therapeutic agent for various diseases, including cancer and neurodegenerative disorders. Additionally, it has been studied for its anti-inflammatory, antioxidant, and antimicrobial properties.